Cas no 692264-04-3 (2-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde)

• Product Name: 2-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde
• CAS No: 692264-04-3
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• CID: 3059998
• PubChem ID: 889182
• Update Time: 2025-05-20

2-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde
• CS-0231412
• SMR000142601
• EN300-1082620
• HMS2334I23
• 2-bromo-4-cyclopentyloxy-5-ethoxybenzaldehyde
• Z2106595428
• AKOS000313240
• STK350617
• CHEMBL1528040
• SCB26404
• 692264-04-3
• MLS000535165

• MDL： MFCD03720426
• Inchi： 1S/C14H17BrO3/c1-2-17-13-7-10(9-16)12(15)8-14(13)18-11-5-3-4-6-11/h7-9,11H,2-6H2,1H3
• InChI Key： XHRKGYTZPJQOLT-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC(=C(C=1)OC1CCCC1)OCC

Computed Properties

• Exact Mass: 312.03611Da
• Monoisotopic Mass: 312.03611Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde

2-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde (CAS No. 692264-04-3): A Comprehensive Overview

2-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde (CAS No. 692264-04-3) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique brominated benzaldehyde structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular formula is C₁₄H₁₇BrO₃, and it features a cyclopentyloxy and ethoxy substitution pattern, which contributes to its distinct chemical properties.

The growing interest in 2-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde can be attributed to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its role as a building block for heterocyclic compounds, which are pivotal in the development of new therapeutics. Recent studies have explored its utility in the synthesis of kinase inhibitors and anti-inflammatory agents, aligning with the current trend of targeting specific enzymatic pathways for disease treatment.

One of the key advantages of 2-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde is its compatibility with various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely employed in modern organic synthesis, making this compound a valuable asset for chemists. Additionally, its electron-withdrawing bromo group enhances its reactivity, enabling efficient transformations under mild conditions.

From a commercial perspective, the demand for 2-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde has been steadily increasing, driven by its applications in high-value pharmaceuticals and agrochemicals. Suppliers and manufacturers are focusing on optimizing its synthesis to meet the rising needs of the research community. The compound's high purity and consistent quality are critical factors for its successful utilization in sensitive chemical processes.

In the context of green chemistry, researchers are investigating eco-friendly methods to produce 2-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde. Sustainable approaches, such as catalytic bromination and solvent-free reactions, are being explored to minimize environmental impact. This aligns with the global shift toward sustainable synthesis and reduced carbon footprint in chemical manufacturing.

The stability and storage conditions of 2-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde are also topics of interest. Proper handling and storage in anhydrous environments are recommended to preserve its reactivity. Analytical techniques like HPLC and NMR spectroscopy are commonly used to verify its purity and structural integrity.

Looking ahead, 2-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde is poised to play a pivotal role in advancing medicinal chemistry and material science. Its unique structural features and reactivity profile make it a promising candidate for future innovations. As research continues to uncover new applications, this compound is expected to remain a focal point in scientific discussions and industrial applications.